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Compound of Interest

Compound Name: 3-Fluorobenzaldehyde

Cat. No.: B1666160 Get Quote

Essential Safety and Handling Guide for 3-
Fluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

3-Fluorobenzaldehyde. Adherence to these procedures is critical for ensuring laboratory

safety and proper chemical management.

Chemical Safety and Hazard Information
3-Fluorobenzaldehyde is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation. It is also harmful if swallowed.[1] Understanding its physical and chemical

properties is fundamental to safe handling.
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Property Value Source

CAS Number 456-48-4 [1]

Molecular Formula C7H5FO [2]

Molecular Weight 124.11 g/mol [2]

Appearance Colorless to yellow liquid [3]

Boiling Point 181 °C / 357.8 °F [3]

Flash Point 56 °C / 132.8 °F [1]

Density 1.17 g/mL at 25 °C

Hazard Classification Statement Source

Flammable Liquid Category 3 [1]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Fluorobenzaldehyde to minimize exposure

and ensure personal safety.
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Protection Type Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and closed-toe shoes. An

apron may be required for

splash hazards.

Respiratory Protection

A NIOSH/MSHA approved

respirator with an appropriate

cartridge (e.g., type ABEK) is

necessary if working outside a

fume hood, if ventilation is

inadequate, or if experiencing

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for the safe handling of 3-Fluorobenzaldehyde
from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Prepare all necessary equipment (glassware, stir plates, etc.) within the fume hood.

Have spill control materials (e.g., sand, vermiculite) readily available.[1][4]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear closed-toe shoes.
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Put on chemical safety goggles.

Wear the appropriate chemical-resistant gloves.

3. Handling and Experimental Use:

Conduct all work with 3-Fluorobenzaldehyde inside a certified chemical fume hood.

Ground and bond containers when transferring the chemical to prevent static discharge.

Use spark-proof tools and explosion-proof equipment.[1][4]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[4]

Keep away from heat, sparks, and open flames.[4][5]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong bases, and strong reducing agents.[1][4]

The storage container must be tightly sealed.[4]

5. Spill and Emergency Procedures:

Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite).[4]

Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

Major Spill: Evacuate the area and alert the appropriate emergency response team.

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4][5]

6. Disposal Plan:

All waste containing 3-Fluorobenzaldehyde, including contaminated materials, must be

treated as hazardous waste.

Collect all chemical waste in a designated, properly labeled, and sealed container.

Dispose of the hazardous waste through a licensed disposal company, following all local,

state, and federal regulations.[5]

Workflow Diagram
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Caption: Workflow for handling 3-Fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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